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Compound of Interest

Compound Name: Tridecane-1,13-diamine

Cat. No.: B079978

Introduction

The chemical formula C13H30N2 encompasses a variety of structural isomers of diamines,
long-chain aliphatic compounds characterized by the presence of two amino functional groups.
These molecules, due to their flexible carbon chains and the reactive nature of their terminal
amine groups, hold potential for applications in polymer chemistry, as building blocks for novel
materials, and potentially in the realm of biologically active agents. This technical guide
provides a focused overview of the known IUPAC names for C13H30N2 diamines, with a
detailed exploration of the synthesis and characterization of tridecane-1,13-diamine, the most
prominently documented isomer. This document is intended for researchers, scientists, and
professionals in drug development and material science who are interested in the properties
and potential applications of these long-chain diamines.

Identified Isomers of CI3H30N2 Diamines

Several structural isomers of diamines with the molecular formula C13H30N2 have been
identified. The IUPAC names for some of these isomers include:

e Tridecane-1,13-diamine[1]
e 4,4-Dipropylheptane-1,7-diamine

e 1-N-ethyl-4-N,4-N-dipropylpentane-1,4-diamine
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e 1-N-ethyl-9-methyldecane-1,9-diamine

While multiple isomers are theoretically possible, the availability of detailed experimental data
is largely limited to tridecane-1,13-diamine. For the other listed isomers, comprehensive
experimental protocols, spectroscopic data, and documented applications are not readily
available in current scientific literature.

In-Depth Focus: Tridecane-1,13-diamine

Tridecane-1,13-diamine stands out as the most studied isomer of CL3H30N2, primarily due to
its role as a monomer in the synthesis of specialty polyamides.

Physicochemical Properties

A summary of the key physicochemical properties of tridecane-1,13-diamine is presented in
the table below.

Property Value Reference
Molecular Formula C13H30N2 [1]
Molecular Weight 214.40 g/mol [1]
IUPAC Name tridecane-1,13-diamine [1]
CAS Number 14465-66-8 [1]

Experimental Protocols

Synthesis of Tridecane-1,13-diamine

A detailed experimental protocol for the synthesis of tridecane-1,13-diamine is not explicitly
available in the reviewed literature. However, its synthesis is a crucial preceding step for the
production of Nylon 13,T. General methods for the synthesis of long-chain diamines often
involve the reduction of the corresponding dinitriles or diamides. For instance, a common route
is the catalytic hydrogenation of a C13 dinitrile.

A Generalised Synthesis Workflow is as follows:
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A generalized workflow for the synthesis of tridecane-1,13-diamine.
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Spectroscopic Data

Detailed and verified public spectroscopic data (NMR, IR, Mass Spectrometry) for tridecane-
1,13-diamine is currently scarce. Researchers synthesizing this compound would need to
perform their own analytical characterization. For reference, the mass spectrum of the
corresponding C13 monoamine, 1-tridecanamine, is available in the NIST WebBook and can
offer some insight into fragmentation patterns.[2]

Applications and Future Directions

The primary documented application of tridecane-1,13-diamine is in polymer chemistry.

Polymer Synthesis

Tridecane-1,13-diamine is a key monomer for the synthesis of Nylon 13, T, a bio-based
polyamide with potential applications in engineering plastics and fibers. The synthesis involves
the polycondensation of tridecane-1,13-diamine with terephthalic acid.

Tridecane-1,13-diamine Terephthalic Acid

Polycondensation

eat, Water removal

Nylon 13,T
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Synthesis of Nylon 13, T from tridecane-1,13-diamine.

Potential Biological Activity

While no specific biological studies on C13H30N2 diamines were identified, the broader class
of long-chain diamines has been investigated for antimicrobial and antifungal properties. The
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cationic nature of the protonated amine groups can facilitate interaction with and disruption of
microbial cell membranes. Further research is warranted to explore the potential of tridecane-
1,13-diamine and its isomers as novel therapeutic agents.

Conclusion

The landscape of C13H30N2 diamines is characterized by a number of potential isomers, with
tridecane-1,13-diamine being the most well-documented. The primary application of this
diamine is in the field of polymer science for the creation of specialty nylons. A significant gap
in the literature exists regarding the detailed experimental protocols for the synthesis and
comprehensive spectroscopic characterization of tridecane-1,13-diamine and its isomers.
Furthermore, the biological activities of these compounds remain largely unexplored. This
technical guide serves as a summary of the current knowledge and a call for further research
into the synthesis, properties, and potential applications of this intriguing class of long-chain
diamines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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